Cas no 35967-04-5 (2-(7-amino-6-oxo-7h-triazolo[4,5-d]pyrimidin-6-ium-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

• Product name: 2-(7-amino-6-oxo-7h-triazolo[4,5-d]pyrimidin-6-ium-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 35967-04-5
• MF: C₉H₁₃N₆O₅
• MW: 285.2367208004
• CID: 920876
• PubChem ID: 6333750

2-(7-amino-6-oxo-7h-triazolo[4,5-d]pyrimidin-6-ium-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(7-amino-6-oxo-7h-triazolo[4,5-d]pyrimidin-6-ium-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• AC1O3PBW
• NSC296323
• NSC-296323
• DTXSID00422783
• 35967-04-5

• Inchi： InChI=1S/C9H13N6O5/c10-7-4-8(11-2-14(7)19)15(13-12-4)9-6(18)5(17)3(1-16)20-9/h2-3,5-7,9,16-18H,1,10H2/q+1
• InChI Key： FKTYGBGNTPGIDN-UHFFFAOYSA-N
• SMILES： C1=NC2=C(C([N+]1=O)N)N=NN2C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 285.09489
• Monoisotopic Mass: 285.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 159A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 159.09
• LogP: -2.60610